4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine

• IUPAC Name: 4-[4-(4-ethoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C18H20N4OS/c1-3-13-24-18-21-20-17(14-9-11-19-12-10-14)22(18)15-5-7-16(8-6-15)23-4-2/h5-12H,3-4,13H2,1-2H3
• InChI Key: IPDPOOQDVKUXID-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=C(N1C2=CC=C(C=C2)OCC)C3=CC=NC=C3
• Molecular Formula: C18H20N4OS
• Molecular Weight: 340.4 g/mol

Description

4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a member of the triazole family of compounds, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of 4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine is not fully understood. However, it is believed to work by inhibiting certain enzymes or receptors in the body. This leads to changes in cellular signaling pathways, which can result in cell death or other physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine are complex and varied. The compound has been shown to have activity against cancer cells, infectious agents, and neurological disorders. It has also been studied for its potential as a diagnostic tool in imaging studies.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine in lab experiments include its high potency and selectivity for certain targets. However, the compound can be difficult to synthesize and purify, which can limit its use in certain experiments.

Future Directions

There are many future directions for research on 4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine. One area of interest is the development of new derivatives of the compound with improved activity and selectivity. Another area of research is the use of the compound in combination with other drugs or therapies to enhance its effects. Additionally, the compound could be studied further for its potential as a diagnostic tool in imaging studies.

Synthesis Methods

The synthesis method for 4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine involves a series of chemical reactions. The starting materials are 4-ethoxybenzaldehyde, propylthiol, and 4-aminopyridine. These are reacted with various reagents and catalysts to produce the desired compound. The synthesis method has been optimized over the years to improve yield and purity.

Scientific Research Applications

4-[4-(4-ethoxyphenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]pyridine has been studied extensively for its potential as a therapeutic agent. It has been shown to have activity against a variety of diseases, including cancer, infectious diseases, and neurological disorders. The compound has also been studied for its potential as a diagnostic tool in imaging studies.